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molecular formula C9H10BrClO B8601553 1-(2-Bromo-ethoxymethyl)-4-chloro-benzene

1-(2-Bromo-ethoxymethyl)-4-chloro-benzene

Cat. No. B8601553
M. Wt: 249.53 g/mol
InChI Key: UIODNIZBKOBITH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08853404B2

Procedure details

A solution of N-bromosuccinimide (272 mg, 1.53 mmol) in DCM (2.5 mL) was added to resin-bound triphenylphosphine (510 mg, 1.53 mEquiv, Fluka) in DCM (2.5 mL), and the reaction was stirred at rt for 10 min. A solution of 2-{[(4-chlorophenyl)methyl]oxy}ethanol (129 mg, 0.691 mmol) in DCM (1.5 mL) was added to the reaction, and the residual alcohol was transferred with additional DCM (1.5 mL). The reaction vial was capped, wrapped in aluminum foil, and stirred at rt for 20 h. The reaction was filtered through a SPE cartridge (5 g silica) eluting with the following 10 mL fractions: DCM (fraction 1), 30% EtOAc/hexanes (fraction 2), and 50% EtOAc/hexanes (fraction 3) to give the title compound (98 mg, 57%). The product was characterized by 1H NMR (400 MHz) in CDCl3.
Name
DCM
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
N-bromosuccinimide
Quantity
272 mg
Type
reactant
Reaction Step Two
Name
triphenylphosphine
Quantity
510 mg
Type
reactant
Reaction Step Two
Name
DCM
Quantity
2.5 mL
Type
solvent
Reaction Step Two
Name
DCM
Quantity
2.5 mL
Type
solvent
Reaction Step Two
Name
2-{[(4-chlorophenyl)methyl]oxy}ethanol
Quantity
129 mg
Type
reactant
Reaction Step Three
Name
DCM
Quantity
1.5 mL
Type
solvent
Reaction Step Three
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
aluminum
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
[Compound]
Name
EtOAc hexanes
Yield
50%
Name
title compound
Yield
57%

Identifiers

REACTION_CXSMILES
[Br:1]N1C(=O)CCC1=O.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[Cl:28][C:29]1[CH:34]=[CH:33][C:32]([CH2:35][O:36][CH2:37][CH2:38]O)=[CH:31][CH:30]=1>C(Cl)Cl.[Al]>[Br:1][CH2:38][CH2:37][O:36][CH2:35][C:32]1[CH:33]=[CH:34][C:29]([Cl:28])=[CH:30][CH:31]=1

Inputs

Step One
Name
DCM
Quantity
1.5 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
N-bromosuccinimide
Quantity
272 mg
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
triphenylphosphine
Quantity
510 mg
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
DCM
Quantity
2.5 mL
Type
solvent
Smiles
C(Cl)Cl
Name
DCM
Quantity
2.5 mL
Type
solvent
Smiles
C(Cl)Cl
Step Three
Name
2-{[(4-chlorophenyl)methyl]oxy}ethanol
Quantity
129 mg
Type
reactant
Smiles
ClC1=CC=C(C=C1)COCCO
Name
DCM
Quantity
1.5 mL
Type
solvent
Smiles
C(Cl)Cl
Step Four
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
aluminum
Quantity
0 (± 1) mol
Type
solvent
Smiles
[Al]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction was stirred at rt for 10 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction vial was capped
STIRRING
Type
STIRRING
Details
stirred at rt for 20 h
Duration
20 h
FILTRATION
Type
FILTRATION
Details
The reaction was filtered through a SPE cartridge (5 g silica)
WASH
Type
WASH
Details
eluting with the following 10 mL fractions

Outcomes

Product
Details
Reaction Time
 10 min
[Compound]
Name
EtOAc hexanes
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 50%
Name
title compound
Type
product
Smiles
BrCCOCC1=CC=C(C=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 98 mg
YIELD: PERCENTYIELD 57%
YIELD: CALCULATEDPERCENTYIELD 56.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.